Cas no 946320-94-1 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide
• CAS No: 946320-94-1
• MF: C₂₁H₁₇BrN₂O₃
• MW: 425.275284528732
• CID: 5514283
• Update Time: 2025-06-08

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(1-benzoyl-1,2,3,4-tetrahydro-7-quinolinyl)-5-bromo-
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide

• Inchi： 1S/C21H17BrN2O3/c22-19-11-10-18(27-19)20(25)23-16-9-8-14-7-4-12-24(17(14)13-16)21(26)15-5-2-1-3-6-15/h1-3,5-6,8-11,13H,4,7,12H2,(H,23,25)
• InChI Key： RQPQEZFRQXHCMX-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC2=C(C=C1)CCCN2C(=O)C1=CC=CC=C1)=O

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide: A Comprehensive Overview

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide (CAS No. 946320-94-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoyl group, a tetrahydroquinoline moiety, and a brominated furan ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigations.

The synthesis of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic and industrial research.

In terms of its biological activity, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific enzymes or pathways that are crucial for cancer cell survival and proliferation.

Moreover, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes.

The pharmacokinetic profile of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide is another important aspect of its evaluation. Research has indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can be effectively delivered to the target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the solubility and bioavailability of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide. Techniques such as nanoparticle formulation and prodrug design are being investigated to overcome the limitations associated with poor solubility and low bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing to later-stage clinical trials.

In addition to its potential therapeutic applications, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide has also been studied for its use as a tool compound in chemical biology research. Its unique structure makes it a valuable probe for investigating biological processes and validating drug targets. For example, it has been used to study the role of specific enzymes in cellular signaling pathways and to identify novel biomarkers for disease diagnosis.

The future prospects for N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop combination therapies that leverage the synergistic effects of this compound with other drugs.

In conclusion, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-bromofuran-2-carboxamide (CAS No. 946320-94-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent.